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Compound of Interest

Compound Name: 1,2-Oxathiolan-4-ol, 2,2-dioxide

Cat. No.: B12084657 Get Quote

Disclaimer: Comprehensive safety and handling data for 1,2-Oxathiolan-4-ol, 2,2-dioxide is

not readily available. The following guidance is based on the chemical's structure, available

data on its reactivity, and information extrapolated from the closely related compound, 1,3-

Propanesultone (1,2-Oxathiolane 2,2-dioxide). The presence of a hydroxyl group on 1,2-
Oxathiolan-4-ol, 2,2-dioxide may alter its chemical and toxicological properties. Therefore,

handle this compound with extreme caution and always perform a thorough risk assessment

before use.

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Oxathiolan-4-ol, 2,2-dioxide and what are its primary applications?

A1: 1,2-Oxathiolan-4-ol, 2,2-dioxide is a gamma-sultone, a class of cyclic sulfonic esters.[1]

The presence of a secondary hydroxyl group at the C-4 position makes it a versatile

intermediate in organic synthesis.[1] It is notably used in the synthesis of complex molecules,

including intermediates for antiviral drugs.[1]

Q2: What are the main hazards associated with 1,2-Oxathiolan-4-ol, 2,2-dioxide?

A2: While specific toxicity data is limited, its structural analog, 1,3-propanesultone, is classified

as a carcinogen and is harmful if swallowed or in contact with skin.[2] It is prudent to assume

that 1,2-Oxathiolan-4-ol, 2,2-dioxide may have similar hazardous properties. It may cause

skin and eye irritation. Due to the sultone ring, it has the potential to be an alkylating agent.
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Q3: How should I store 1,2-Oxathiolan-4-ol, 2,2-dioxide?

A3: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] It is

recommended to keep it refrigerated and protected from moisture.[4] Store away from

incompatible materials such as strong oxidizing agents and bases.[3]

Q4: What personal protective equipment (PPE) should I use when handling this compound?

A4: Given the potential hazards, it is crucial to use appropriate PPE. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impervious chemical-resistant gloves.

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If there

is a risk of generating dust or aerosols, a respirator may be necessary.
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Issue Possible Cause Recommended Action

Compound has discolored or

appears degraded.

Exposure to moisture, air, or

elevated temperatures.

Discard the compound

following institutional

guidelines. For future use,

ensure storage in a tightly

sealed container, under an

inert atmosphere if possible,

and at refrigerated

temperatures.

Inconsistent or unexpected

reaction outcomes.

Compound degradation or

presence of impurities. The

hydroxyl group can participate

in side reactions.

Confirm the purity of the

compound using an

appropriate analytical

technique (e.g., NMR, LC-MS).

Protect the hydroxyl group if it

is not the intended reaction

site. Ensure all reaction

glassware is dry and the

reaction is performed under an

inert atmosphere if sensitive

reagents are used.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

The hydroxyl group may

increase its polarity compared

to 1,3-propanesultone. Test

solubility in a range of

solvents. Gentle warming may

aid dissolution, but be cautious

of potential thermal

degradation.

Physicochemical & Safety Data Summary
Physicochemical Properties of 1,2-Oxathiolan-4-ol, 2,2-dioxide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12084657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃H₆O₄S ChemBK

Molar Mass 138.14 g/mol ChemBK

Predicted Density 1.657 ± 0.06 g/cm³ ChemBK

Predicted Boiling Point 401.3 ± 38.0 °C ChemBK,[1]

Predicted pKa 12.22 ± 0.20 ChemBK

Safety and Handling Precautions (Extrapolated from 1,3-Propanesultone)

Hazard Precaution Source

Carcinogenicity
May cause cancer.[2] Handle

with extreme caution.
TCI Chemicals,[2] NJDOH

Acute Toxicity
Harmful if swallowed or in

contact with skin.[2]
TCI Chemicals[2]

Incompatibility

Strong oxidizing agents,

bases.[3] Reacts with moist air.

[5]

ChemicalBook,[3] NJDOH[5]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep refrigerated.

ChemicalBook,[3] Fisher

Scientific[4]

Experimental Protocols
Protocol 1: Safe Handling and Weighing

Preparation: Before handling, ensure you are wearing the appropriate PPE (safety goggles,

chemical-resistant gloves, lab coat). All manipulations should be performed in a certified

chemical fume hood.
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Equilibration: If the compound is stored in a refrigerator, allow the container to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Use a clean, dry spatula to transfer the desired amount of the compound to a

tared weighing vessel. Avoid creating dust.

Cleaning: After weighing, tightly seal the container and return it to the recommended storage

conditions. Clean any spills immediately with an inert absorbent material and dispose of the

waste according to your institution's hazardous waste procedures.

Protocol 2: Preparation of a Stock Solution

Solvent Selection: Based on your experimental needs and the compound's solubility, select

an appropriate dry solvent.

Dissolution: In a chemical fume hood, add the weighed compound to a volumetric flask. Add

a portion of the solvent and gently swirl to dissolve. If necessary, sonication may be used to

aid dissolution. Avoid heating unless the thermal stability in the chosen solvent has been

established.

Final Preparation: Once the compound is fully dissolved, add the solvent to the mark. Cap

the flask and invert several times to ensure a homogenous solution.

Storage: Store the stock solution in a tightly sealed container, protected from light and

moisture. If stored at low temperatures, ensure the compound remains in solution upon re-

warming.
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Experimental Workflow for Handling 1,2-Oxathiolan-4-ol, 2,2-dioxide

Preparation

Handling

Storage & Waste

Don appropriate PPE

Work in a chemical fume hood

Equilibrate compound to room temperature

Weigh the desired amount

Dissolve in an appropriate dry solvent

Dispose of waste appropriatelyTightly seal original and solution containers

Store under recommended conditions
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Troubleshooting Guide

Experimental Issue Encountered

Compound appears degraded?

Inconsistent reaction outcome?

Difficulty in dissolving?

No

Discard and re-evaluate storage conditions

Yes

No

Check purity and protect hydroxyl group

Yes

Test alternative solvents

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Oxathiolan-4-ol, 2,2-dioxide | 10200-48-3 | Benchchem [benchchem.com]

2. tcichemicals.com [tcichemicals.com]

3. 1,2-Oxathiolane 2,2-dioxide(1120-71-4)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12084657?utm_src=pdf-body-img
https://www.benchchem.com/product/b12084657?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b12084657
https://www.tcichemicals.com/BE/en/sds/P0324_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1433740_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1433740_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. fishersci.com [fishersci.com]

5. nj.gov [nj.gov]

To cite this document: BenchChem. [Technical Support Center: 1,2-Oxathiolan-4-ol, 2,2-
dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12084657#handling-and-storage-of-1-2-oxathiolan-4-
ol-2-2-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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